1-(2-(Methylsulfonyl)phenyl)ethanone

• IUPAC Name: 1-(2-methylsulfonylphenyl)ethanone
• InChI: InChI=1S/C9H10O3S/c1-7(10)8-5-3-4-6-9(8)13(2,11)12/h3-6H,1-2H3
• InChI Key: WSKOAKKDKHMMAU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1S(=O)(=O)C
• Molecular Formula: C9H10O3S
• DSSTOX Substance ID: DTXSID501288969
• Molecular Weight: 198.24 g/mol
• CAS RN: 3323-76-0

Description

“1-(2-(Methylsulfonyl)phenyl)ethanone” is a chemical compound with the molecular formula C9H10O3S. It is also known by other names such as 4’-methylsulfonyl acetophenone, 1-4-methylsulfonyl phenyl ethanone, 4-methylsulfonylacetophenone, and 4-methylsulfonyl acetophenone. It is considered to be one of the most important synthons in the field of synthetic organic chemistry.

Synthesis Analysis

The synthesis of “1-(2-(Methylsulfonyl)phenyl)ethanone” involves several steps. It has been used as a starting material for the synthesis of fused heterocycles, cyclopropane, cyclopentene, and cyclohexanone derivatives. It has also been used for the synthesis of γ - and δ -ketosulfones, 1,4-diketones, amides, ethers, and substituted benzene derivatives due to its high synthetic importance.

Molecular Structure Analysis

The linear formula of “1-(2-(Methylsulfonyl)phenyl)ethanone” is H3CC(O)C6H4SO2CH3. Its molecular weight is 198.236 g/mol.

Chemical Reactions Analysis

“1-(2-(Methylsulfonyl)phenyl)ethanone” is a reactive intermediate in electrophilic reactions such as halogenation, alkylation, arylation, heteroarylation, and coupling reactions. It is also involved in other types of reactions such as Diels–Alder condensation with aldehydes and desulfonylation.

Scientific Research Applications

Synthesis and Chemical Properties

1-(2-(Methylsulfonyl)phenyl)ethanone serves as a precursor in the synthesis of complex organic compounds. For instance, it has been used in the synthesis of polyfunctionally substituted pyridine-2-(1H)-thiones containing a sulfone moiety, demonstrating its utility in constructing pyridine derivatives with potential chemical and biological relevance (Abu-Shanab, 2006). Furthermore, derivatives of this compound have been synthesized and evaluated as antibacterial and antifungal agents, showcasing the compound's role in developing new antimicrobial agents (Sawant, Patil, & Baravkar, 2011).

Biological and Pharmaceutical Applications

The compound has been involved in studies related to its antibacterial properties. Molecular docking and ADMET studies of Ethanone 1-(2-hydroxy-5-methyl phenyl), a related compound, showed good binding efficacy with proteins in Staphylococcus aureus, indicating potential anti-microbial applications (SRI SATYA, S. B. V., & Aiswariya, 2022). Additionally, novel derivatives have been identified as inhibitors of HIV-1 replication, suggesting their potential in antiviral research (Che et al., 2015).

Material Science and Polymer Chemistry

In the field of material science, this compound has facilitated the development of new polymers with specific branching degrees and chemical properties. For example, hyperbranched polymers with controlled degrees of branching from 0 to 100% were synthesized using a related methodology, highlighting its importance in advanced polymer design (Segawa, Higashihara, & Ueda, 2010).

Corrosion Inhibition

Research has also explored the use of Schiff bases derived from 1-(2-(Methylsulfonyl)phenyl)ethanone as corrosion inhibitors for carbon steel in acidic environments. These studies contribute to the understanding of corrosion processes and the development of more effective corrosion inhibitors (Hegazy et al., 2012).

Safety And Hazards

“1-(2-(Methylsulfonyl)phenyl)ethanone” is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being the target organ.